Cas no 2390200-43-6 (tert-butyl 2-bromo-4H,5H,6H,7H,8H-thieno3,2-bazepine-4-carboxylate)

• Product Name: tert-butyl 2-bromo-4H,5H,6H,7H,8H-thieno3,2-bazepine-4-carboxylate
• CAS No: 2390200-43-6
• MF: C₁₃H₁₈BrNO₂S
• MW: 332.256521701813
• CID: 5619079
• PubChem ID: 152841101
• Update Time: 2025-05-20

tert-butyl 2-bromo-4H,5H,6H,7H,8H-thieno3,2-bazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2390200-43-6
• EN300-28295882
• SCHEMBL23142307
• tert-butyl 2-bromo-4H,5H,6H,7H,8H-thieno[3,2-b]azepine-4-carboxylate
• tert-butyl 2-bromo-4H,5H,6H,7H,8H-thieno3,2-bazepine-4-carboxylate

• Inchi： 1S/C13H18BrNO2S/c1-13(2,3)17-12(16)15-7-5-4-6-10-9(15)8-11(14)18-10/h8H,4-7H2,1-3H3
• InChI Key： SYTIAKBNUHUERG-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(CCCCN2C(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 331.02416g/mol
• Monoisotopic Mass: 331.02416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 57.8Ų

Additional information on tert-butyl 2-bromo-4H,5H,6H,7H,8H-thieno3,2-bazepine-4-carboxylate

Introduction to Tert-butyl 2-bromo-4H,5H,6H,7H,8H-thieno[3,2-b]azepine-4-carboxylate (CAS No. 2390200-43-6)

Tert-butyl 2-bromo-4H,5H,6H,7H,8H-thieno[3,2-b]azepine-4-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2390200-43-6, belongs to the class of heterocyclic compounds and exhibits a complex molecular structure that makes it a promising candidate for various biochemical applications. The presence of both bromine and carboxylate functional groups in its molecular framework suggests potential utility in medicinal chemistry, particularly in the synthesis of novel therapeutic agents.

The compound's structure is characterized by a fused ring system consisting of a thiophene ring and a benzodiazepine-like moiety. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The tert-butyl group at the 4-position of the benzodiazepine ring enhances the lipophilicity of the compound, making it more suitable for membrane-bound receptors and enzymes. Additionally, the 2-bromo substituent introduces a site for further functionalization, allowing chemists to modify the compound's properties as needed for specific applications.

In recent years, there has been growing interest in exploring the pharmacological potential of thieno[b]azepine derivatives due to their structural similarity to known bioactive molecules. Several studies have demonstrated that these compounds can exhibit a range of biological activities, including anticonvulsant, anxiolytic, and anti-inflammatory effects. The introduction of bromine into the molecular structure has been particularly noteworthy, as brominated heterocycles are frequently found in drugs that have demonstrated high efficacy in clinical settings.

Recent research has highlighted the importance of optimizing the substitution patterns on thieno[b]azepine scaffolds to enhance their pharmacological profiles. For instance, studies have shown that modifying the position and type of substituents can significantly influence the compound's binding affinity to target proteins. The Tert-butyl 2-bromo-4H,5H,6H,7H,8H-thieno[3,2-b]azepine-4-carboxylate (CAS No. 2390200-43-6) represents an advanced derivative that has been designed with these principles in mind. Its molecular design aims to maximize interactions with biological targets while maintaining favorable pharmacokinetic properties.

The carboxylate group at the 4-position of the benzodiazepine ring not only contributes to the compound's solubility but also provides a handle for further chemical modifications. This functionality is particularly useful in medicinal chemistry for linking the compound to other biomolecules or for synthesizing prodrugs that can enhance bioavailability. The ability to conjugate this compound with peptides or other therapeutic agents opens up new avenues for developing multifunctional drug candidates.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly valuable in constructing the complex fused ring system. These synthetic approaches are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

The pharmacological evaluation of Tert-butyl 2-bromo-4H,5H,6H,7H,8H-thieno[3,2-b]azepine-4-carboxylate (CAS No. 2390200-43-6) has revealed intriguing findings that warrant further investigation. Initial in vitro studies have shown that this compound can modulate several key neurotransmitter systems involved in central nervous system function. Its ability to interact with receptors such as GABA-A and serotonin receptors suggests potential therapeutic applications in treating neurological disorders.

Moreover, preclinical studies have indicated that this derivative may exhibit lower toxicity compared to some of its analogs due to its optimized substitution pattern. This is a critical factor in drug development, as safety profiles often dictate whether a candidate can progress into human trials. The favorable toxicity profile observed so far makes Tert-butyl 2-bromo-4H,5H,6H,7H,8H-thieno[3,2-b]azepine-4-carboxylate an attractive candidate for further clinical investigation.

The future direction of research on this compound includes exploring its potential in treating various neurological and psychiatric disorders. By leveraging its unique structural features and biological activities, scientists aim to develop novel treatments that address unmet medical needs. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing this promising therapeutic agent from preclinical stages to clinical trials.

In conclusion，Tert-butyl 2-bromo-4H，5H，6H，7H，8H-thieno[3，2-b]azepine-4-carboxylate (CAS No.2390200-43-6) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications。 Its unique combination of functional groups， favorable pharmacokinetic properties， and promising preclinical results make it a valuable asset in drug discovery efforts。 As research continues，this derivative is expected to contribute substantially to advancements in medicinal chemistry and therapeutic development。